molecular formula C17H27BO2 B6230351 4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane CAS No. 851199-04-7

4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane

Cat. No. B6230351
CAS RN: 851199-04-7
M. Wt: 274.2
InChI Key:
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Description

The compound “4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane” is a boronic acid derivative. Boronic acids are compounds that contain a boron atom bonded to an oxygen atom and two carbon atoms . They are known for their versatility and wide range of applications in organic chemistry .


Chemical Reactions Analysis

Boronic acid derivatives, such as “this compound”, are known to participate in various chemical reactions. They can undergo borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . They can also participate in hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .

Mechanism of Action

The mechanism of action of boronic acid derivatives in chemical reactions often involves the formation of a covalent bond between the boron atom and a carbon atom of another molecule. This can facilitate various transformations, including coupling reactions .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane involves the reaction of 4-(2-methylbutan-2-yl)phenylboronic acid with 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione in the presence of a palladium catalyst.", "Starting Materials": [ "4-(2-methylbutan-2-yl)phenylboronic acid", "2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 4-(2-methylbutan-2-yl)phenylboronic acid (1.0 equiv) and 2,2,5,5-tetramethyl-1,3-dioxane-4,6-dione (1.2 equiv) in anhydrous tetrahydrofuran (THF).", "Step 2: Add a palladium catalyst (0.1 equiv) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for 24 hours under an inert atmosphere.", "Step 4: Purify the crude product by column chromatography to obtain 4,4,5,5-tetramethyl-2-[4-(2-methylbutan-2-yl)phenyl]-1,3,2-dioxaborolane as a white solid." ] }

CAS RN

851199-04-7

Molecular Formula

C17H27BO2

Molecular Weight

274.2

Purity

95

Origin of Product

United States

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